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Compound of Interest

Compound Name: Methylenecyclopropylglycine

Cat. No.: B050705

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and
biological activities of Methylenecyclopropylglycine (MCPG), a naturally occurring non-
proteinogenic amino acid.

Chemical Structure and Identification

Methylenecyclopropylglycine (MCPG) is a non-proteinogenic L-alpha-amino acid.[1] Its
structure features a glycine backbone with a 2-methylenecyclopropyl group attached to the
alpha-carbon.[1]

IUPAC Name: (2S)-2-amino-2-(2-methylidenecyclopropyl)acetic acid[1]

Molecular Formula: CeHoNO2[1][2]

SMILES: C=C1CC1--INVALID-LINK--N[1]

InChlKey: MPIZVHPMGFWKMJ-AKGZTFGVSA-N[1]

Chemical Structure:

Physicochemical and Computed Properties
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The following table summarizes the key computed physicochemical properties of
Methylenecyclopropylglycine.

Property Value Source
Molecular Weight 127.14 g/mol [1]
XLogP3 -2.8 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

CZuntg p 3 ]
Rotatable Bond Count 2 [1]
Exact Mass 127.063328530 Da [1]
Topological Polar Surface Area  63.3 A2 [1]
Heavy Atom Count 9 [1]

Biological Activity and Mechanism of Action

MCPG is recognized as a phytotoxin and a plant metabolite, notably found in fruits of the
Sapindaceae family, such as litchi.[1][3] It is a causative agent in hypoglycemic
encephalopathy.[3][4]

The primary toxic effect of MCPG is severe hypoglycemia.[5][6][7] This is a result of its
metabolic activation and subsequent disruption of fatty acid B-oxidation and gluconeogenesis.

[8][°]

Metabolic Pathway and Inhibition of B-Oxidation

Upon ingestion, Methylenecyclopropylglycine is metabolized to its toxic CoA adduct,
methylenecyclopropylformyl-CoA (MCPF-CoA).[5][9][10] This metabolite is a potent inhibitor of
key enzymes in the B-oxidation pathway.

The diagram below illustrates the metabolic activation of MCPG and its inhibitory effect on [3-
oxidation, which ultimately leads to hypoglycemia.
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Caption: Metabolic pathway of MCPG leading to hypoglycemia.
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Experimental Protocols
In Vivo Study of Hypoglycemic Action in Rats

This protocol describes the methodology used to investigate the hypoglycemic effects of MCPG
in an animal model.[5][6][7]

Objective: To determine the effect of oral MCPG administration on blood glucose and plasma
metabolite levels in starved rats.

Methodology:
e Animal Model: Male rats are used for the experiment.
o Fasting: Rats are starved overnight to deplete glycogen stores.

o Administration: Methylenecyclopropylglycine is administered orally at a dosage of 43
mg/kg body weight.[5][6][7]

» Blood Sampling: Blood samples are collected at specified time intervals (e.g., 4 hours post-
administration) for analysis.

o Biochemical Analysis:

o Blood glucose levels are measured to assess hypoglycemia. A 50% decrease in blood
glucose compared to controls can be observed.[5][6][7]

o Plasma concentrations of lactate and non-esterified fatty acids are determined.[5][6][7]
e Enzyme Activity Assays:
o Livers are excised, and mitochondria are isolated.

o The activities of general acyl-CoA dehydrogenase and 2-methyl-(branched-chain)-acyl-
CoA dehydrogenase are measured to assess the extent of enzyme inhibition. A decrease
of over 80% in the activity of 2-methyl-(branched-chain)-acyl-CoA dehydrogenase is
expected.[5][6][7]
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Quantification of MCPG in Biological Samples by UPLC-
MS/MS

This protocol details a validated method for the sensitive quantification of MCPG in serum and
urine.[4][11]

Objective: To accurately measure the concentration of Methylenecyclopropylglycine in
biological matrices.

Workflow Diagram:

Sample Collection
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Caption: Workflow for MCPG quantification by UPLC-MS/MS.

Detailed Steps:
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e Sample Preparation:

o A small volume of serum or urine is used.

o MCPG is extracted using a methanolic solution.

o Alabeled internal standard (e.g., labeled MCPG) is added to the extraction solution for
accurate quantification.[11]

o Derivatization:

o The extracted sample undergoes butylation. This chemical modification improves the
chromatographic separation and mass spectrometric detection of MCPG.[11]

e UPLC-MS/MS Analysis:

o The derivatized sample is injected into an Ultra-Performance Liquid Chromatography
system coupled with a Tandem Mass Spectrometer (UPLC-MS/MS).

o The system is optimized for the separation and detection of the butylated MCPG isomers.

e Quantification:

o The concentration of MCPG is determined by comparing the signal of the analyte to that of
the internal standard.

o This method demonstrates high sensitivity with lower limits of detection and quantification
at 0.5 and 2.5 nmol/L, respectively, in both urine and serum.[4][11]

This guide provides foundational technical information on Methylenecyclopropylglycine for
professionals in research and drug development. The detailed protocols and mechanistic
insights can serve as a valuable resource for further investigation into its toxicological
properties and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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